Cas no 29363-53-9 (Benzoic acid,4-[[(dichlorofluoromethyl)thio](trifluoromethyl)amino]-)

• Product Name: Benzoic acid,4-[[(dichlorofluoromethyl)thio](trifluoromethyl)amino]-
• CAS No: 29363-53-9
• MF: C₉H₅Cl₂F₄NO₂S
• MW: 338.106113195419
• CID: 281027
• PubChem ID: 121820
• Update Time: 2025-04-19

Benzoic acid,4-[[(dichlorofluoromethyl)thio](trifluoromethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[[(dichlorofluoromethyl)thio](trifluoromethyl)amino]-
• 4-(((Dichlorofluoromethyl)thio)(trifluoromethyl)amino)benzoic acid
• 4-[{[dichloro(fluoro)methyl]sulfanyl}(trifluoromethyl)amino]benzoic acid
• SCHEMBL10815555
• 4-[[(DICHLOROFLUOROMETHYL)THIO](TRIFLUOROMETHYL)AMINO]BENZOIC ACID
• 29363-53-9
• NS00049655
• DTXSID80951905
• EINECS 249-586-1

• Inchi： 1S/C9H5Cl2F4NO2S/c10-8(11,12)19-16(9(13,14)15)6-3-1-5(2-4-6)7(17)18/h1-4H,(H,17,18)
• InChI Key： OHZCUEZSYBNWJF-UHFFFAOYSA-N
• SMILES： ClC(F)(SN(C(F)(F)F)C1C=CC(C(=O)O)=CC=1)Cl

Computed Properties

• Exact Mass: 336.93555
• Monoisotopic Mass: 336.935
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• Density: 1.702
• Boiling Point: 298.2°Cat760mmHg
• Flash Point: 134.2°C
• Refractive Index: 1.576
• PSA: 40.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids